1,2,4-Oxadiazole-3-carbonyl chloride

• IUPAC Name: 1,2,4-oxadiazole-3-carbonyl chloride
• InChI: InChI=1S/C3HClN2O2/c4-2(7)3-5-1-8-6-3/h1H
• InChI Key: FHAXISHDBYNILI-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=NO1)C(=O)Cl
• Molecular Formula: C3HClN2O2
• Molecular Weight: 132.50 g/mol

Description

1,2,4-Oxadiazole-3-carbonyl chloride, also known as 1,2,4-oxadiazole-3-carboxylic acid chloride, is an organic compound that has been used in a variety of scientific research applications. It is a colorless solid that is soluble in organic solvents and is used in the synthesis of a range of compounds. 1,2,4-Oxadiazole-3-carbonyl chloride is an important reagent in organic synthesis and has been used in a variety of research areas, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Synthesis Enhancement

1,2,4-Oxadiazoles, including derivatives like 1,2,4-oxadiazole-3-carbonyl chloride, have been a subject of interest due to their synthesis methods. Bretanha et al. (2011) reported an alternative synthesis of 1,2,4-oxadiazoles using ultrasound irradiation, which resulted in better yields and shorter reaction times compared to conventional methods (Bretanha et al., 2011).

Medicinal Chemistry Applications

Boström et al. (2012) discussed oxadiazoles as frequently occurring motifs in druglike molecules, particularly as bioisosteric replacements for ester and amide functionalities, highlighting their significance in medicinal chemistry (Boström et al., 2012).

Synthetic Routes and Derivatives

The development of efficient synthetic routes for 1,2,4-oxadiazole derivatives has been a key area of research. Jeong et al. (1991) outlined a facile and general synthetic route to 3 or 5-acyl-1,2,4-oxadiazole derivatives, important due to their biological activities (Jeong et al., 1991).

Microreactor Synthesis

Grant et al. (2008) described a method for the synthesis of bis-substituted 1,2,4-oxadiazoles in a single continuous microreactor sequence, demonstrating a rapid and efficient production technique (Grant et al., 2008).

Novel Synthons for Synthesis

Zarudnitskii et al. (2008) investigated the reactivity of trimethylsilyl-1,3,4-oxadiazoles toward different electrophiles, which is crucial for the synthesis of various substituted 1,3,4-oxadiazoles (Zarudnitskii et al., 2008).

Catalytic Synthesis Methods

Kaboudin et al. (2016) presented a method for synthesizing 3-substituted 1,2,4-oxadiazoles using an iron(III) chloride/l-proline catalytic system, enhancing the synthesis efficiency (Kaboudin et al., 2016).

Greener Synthesis Approaches

Zhu et al. (2015) developed a green synthetic method for 2-aryl-1,3,4-oxadiazoles, emphasizing energy efficiency and eco-friendly aspects (Zhu et al., 2015).